2-amino-5-(benzyloxy)pentanoic acid hydrochloride
Catalog No.
S6470375
CAS No.
2613384-33-9
M.F
C12H18ClNO3
M. Wt
259.7
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
2613384-33-9
Product Name
2-amino-5-(benzyloxy)pentanoic acid hydrochloride
Molecular Formula
C12H18ClNO3
Molecular Weight
259.7
2-amino-5-(benzyloxy)pentanoic acid hydrochloride, also known as BAMBEA HCl, is a chemical compound with various biological applications. It is an amino acid derivative that belongs to the benzyl ester family. This paper aims to provide a detailed overview of BAMBEA HCl, including its physical and chemical properties, synthesis, characterization, analytical methods, biological properties, safety, applications in scientific research, current state of research, potential implications, limitations, and future directions.
2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl is a derivative of Valine that consists of the amino acid valine linked to a benzyl ester via an oxygen atom. The compound exhibits interesting biological properties, including its ability to reduce inflammation and oxidative stress, as well as its potential as a therapeutic agent for cancer and neurodegenerative diseases. It is primarily used in the field of medicinal chemistry for drug discovery.
2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl is a white crystalline solid with a melting point of around 191-192°C. It is soluble in water, methanol, and ethanol, and insoluble in common organic solvents, such as ethyl acetate and chloroform. The compound has a molecular weight of 247.72 g/mol and a chemical formula of C13H19ClNO3.
2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl can be synthesized using various methods, including the reaction of valine with the appropriate benzyl alcohol derivative and subsequent conversion to the HCl salt. The compound can be characterized using various analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS).
Several analytical methods have been developed for the quantification and detection of 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl, including HPLC, MS, and Fourier Transform Infrared Spectroscopy (FTIR). These methods are used in both pharmacokinetic and pharmacodynamic studies to determine the concentration of 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl in biological samples, such as blood and tissue.
2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl has been shown to exhibit various biological activities, including anti-cancer properties, anti-inflammatory effects, and neuroprotective activities. The compound has been found to inhibit the proliferation of various cancer cell lines, including breast, prostate, and lung cancer cells. It also exhibits anti-inflammatory effects by reducing oxidative stress and cytokine production. Additionally, 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases.
Studies on the toxicity and safety of 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl have shown that the compound exhibits low toxicity in both in vitro and in vivo models. In animal studies, the compound was shown to be safe at doses up to 2000 mg/kg.
2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl has a wide range of applications in scientific research, including drug discovery, cancer therapy, and neuroprotection. The compound has been used to develop novel therapeutic agents for various diseases, including cancer and neurodegenerative diseases.
Current research on 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl is focused on its potential as a therapeutic agent for cancer and neurodegenerative diseases. Several studies are underway to evaluate the efficacy and safety of 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl in preclinical and clinical models.
2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl has the potential to be developed into a novel therapeutic agent for cancer and neurodegenerative diseases. The compound may also have applications in the field of cosmetics due to its antioxidant properties.
Despite its potential therapeutic applications, 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl faces several challenges in drug development, including poor solubility and low bioavailability. Future research is focused on improving the compound's pharmacological properties and developing new formulations to enhance its efficacy.
Several potential future directions for research on 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl include:
1. Development of new formulations to enhance the compound's bioavailability and solubility.
2. Investigation of the compound's potential as a therapeutic agent for other diseases, such as diabetes and cardiovascular diseases.
3. Evaluation of the compound's mechanism of action and identification of potential targets.
4. Investigation of the compound's potential side effects and toxicity in clinical trials.
5. Development of new analytical methods for the detection and quantification of 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl.
6. Investigation of the compound's pharmacokinetics and pharmacodynamics in clinical trials.
7. Development of combination therapies using 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl and other anticancer or neuroprotective agents.
8. Investigation of the compound's potential applications in regenerative medicine.
1. Development of new formulations to enhance the compound's bioavailability and solubility.
2. Investigation of the compound's potential as a therapeutic agent for other diseases, such as diabetes and cardiovascular diseases.
3. Evaluation of the compound's mechanism of action and identification of potential targets.
4. Investigation of the compound's potential side effects and toxicity in clinical trials.
5. Development of new analytical methods for the detection and quantification of 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl.
6. Investigation of the compound's pharmacokinetics and pharmacodynamics in clinical trials.
7. Development of combination therapies using 2-amino-5-(benzyloxy)pentanoic acid hydrochloride HCl and other anticancer or neuroprotective agents.
8. Investigation of the compound's potential applications in regenerative medicine.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:2201-39-0
Molecular Formula:C16H23N
Molecular Weight:229.36 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:152246-70-3
Molecular Formula:C18H34O2
Molecular Weight:168.23 g/mol
Availability:
Inquiry
CAS No.:3616-06-6
Molecular Formula:C14H20N2O16P2-2
Molecular Weight:534.26 g/mol
Availability:
In Stock
CAS No.:548-89-0
Molecular Formula:C24H20O10
Molecular Weight:468.4 g/mol
Availability:
In Stock
